Cas no 80789-76-0 (Actinoquinol Sodium Salt)

• Product Name: Actinoquinol Sodium Salt
• CAS No: 80789-76-0
• MF: C₁₁H₁₃NNaO₅S
• MW: 294.279392957687
• MDL: MFCD00149478
• CID: 90785
• PubChem ID: 329747476
• Update Time: 2025-05-20

Actinoquinol Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 8-Ethoxyquinoline-5-sulfonic acid sodium salt hydrate
• 8-ETHOXYQUINOLINE-5-SULFONIC ACID SODIUM SALT HEMIHYDRATE
• 8-Ethoxy-5-quinolinesulfonic acid monohydrate sodium salt
• 8-Ethoxy-5-quinolinesulfonic acid sod
• 8-ETHOXY-5-QUINOLINESULFONIC ACID,SODIUM SALT HYDRATE
• 8-Ethoxyquinoline-5-sulfonic acid sodium salt Hemihydroate
• 8-Ethoxyquinoline-5-sulfonicacidsodiumsaltmonohydrate
• SODIUM 8-ETHOXYQUINOLINE-5-SULPHONATE MONOHYDRATE
• Sodium8-ethoxyquinoline-5-sulfonatemonohydrate
• Sodiumetoquinolmonohydrate
• FT-0641777
• sodium 8-ethoxyquinoline-5-sulfonate hydrate
• 8-Ethoxyquinoline-5-sulfonic acid sodium salt hydrate, 97%
• MLS004734647
• SMR003484567
• AKOS015855186
• SB69330
• sodium8-ethoxyquinoline-5-sulfonatehydrate
• 8-Ethoxy-5-quinolinesulfonic acid sodium salt monohydrate, >=97.0%
• 80789-76-0
• MFCD00149478
• NCGC00344585-01
• sodium;8-ethoxyquinoline-5-sulfonate;hydrate
• D90488
• 5-Quinolinesulfonic acid, 8-ethoxy-, sodium salt, hydrate (9CI)
• DB-056460
• Actinoquinol Sodium Salt

• MDL： MFCD00149478
• Inchi： 1S/C11H11NO4S.Na.H2O/c1-2-16-9-5-6-10(17(13,14)15)8-4-3-7-12-11(8)9;;/h3-7H,2H2,1H3,(H,13,14,15);;1H2
• InChI Key： ZMAXNPJEBDHUPM-UHFFFAOYSA-N
• SMILES： [Na].O=S(C1C2C(=NC=CC=2)C(OCC)=CC=1)(O)=O.O

Computed Properties

• Exact Mass: 293.03300
• Monoisotopic Mass: 293.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.7A^2

Experimental Properties

• Color/Form: Light yellow powder
• Melting Point: >286 °C (dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 96.93000
• LogP: 2.55410
• Sensitiveness: Hygroscopic
• Solubility: Not determined
• Vapor Pressure: No data available

Actinoquinol Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Actinoquinol Sodium Salt

Actinoquinol Sodium Salt: A Comprehensive Overview

Actinoquinol Sodium Salt, with the CAS number 80789-76-0, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, often referred to as sodium actinoquinol, belongs to a class of organic compounds known for their diverse biological activities. Recent studies have highlighted its potential in various fields, including pharmacology, biotechnology, and materials science.

The chemical structure of actinoquinol sodium salt is characterized by a complex arrangement of functional groups that contribute to its versatile reactivity. Researchers have been particularly interested in its ability to interact with biological systems, making it a promising candidate for drug development. For instance, recent findings suggest that actinoquinol sodium salt may exhibit anti-tumor properties by targeting specific pathways involved in cancer cell proliferation.

In addition to its biological applications, sodium actinoquinol has also been explored for its role in advanced materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Scientists are currently investigating how actinoquinol sodium salt can be integrated into next-generation materials to enhance device performance and efficiency.

The synthesis of actinoquinol sodium salt involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have made it possible to produce this compound with higher yields and greater purity. These improvements are expected to facilitate further research into its applications and properties.

From an environmental perspective, the ecological impact of sodium actinoquinol has also been a topic of interest. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Understanding these factors is crucial for ensuring the safe use of this compound in various industrial and medical applications.

In conclusion, actinoquinol sodium salt, with its CAS number 80789-76-0, represents a fascinating area of research with vast potential across multiple disciplines. As new studies continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.